Cas no 1006454-04-1 (1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1006454-04-1
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• MDL: MFCD06805458
• CID: 3059096
• PubChem ID: 19620104
• Update Time: 2025-04-21

1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride
• BBL040319
• STK350167
• CS-0297671
• EN300-230249
• 1-butyl-5-methylpyrazole-4-sulfonyl chloride
• AKOS000309437
• 1-butyl-5-methyl-1H-pyrazole-4-sulfonylchloride
• 1006454-04-1

• MDL： MFCD06805458
• Inchi： 1S/C8H13ClN2O2S/c1-3-4-5-11-7(2)8(6-10-11)14(9,12)13/h6H,3-5H2,1-2H3
• InChI Key： RZTYZJHPFXIWDS-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1C)CCCC)(=O)=O

Computed Properties

• Exact Mass: 236.0386265Da
• Monoisotopic Mass: 236.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų